2-Oxo-1,2-diphenylethyl 3-methylbenzoate

• Molecular Formula: C22H18O3
• Molecular Weight: 330.4 g/mol
• IUPAC Name: (2-oxo-1,2-diphenylethyl) 3-methylbenzoate
• InChI: InChI=1S/C22H18O3/c1-16-9-8-14-19(15-16)22(24)25-21(18-12-6-3-7-13-18)20(23)17-10-4-2-5-11-17/h2-15,21H,1H3
• InChI Key: GTGCKAIQJXXQMF-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)OC(C2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC(C2=CC=CC=C2)C(=O)C3=CC=CC=C3

Description

2-Oxo-1,2-diphenylethyl 3-methylbenzoate is an α-acyloxy ketone derivative characterized by a central 2-oxo-1,2-diphenylethyl backbone esterified with 3-methylbenzoic acid. This compound belongs to a class of α-acyloxy ketones synthesized via oxyacyloxylation reactions involving α-hydroxy ketones and carboxylic anhydrides. The methodology for synthesizing such compounds, as described in recent literature, employs 2-methylimidazole as a promoter to facilitate efficient coupling under mild conditions .

Comparison with Similar Compounds

Physical and Chemical Properties :

Property	2-Oxo-1,2-diphenylethyl Acetate (3a)	2-Oxo-1,2-diphenylethyl 3-Methylbenzoate (Inferred)
Molecular Formula	C₁₆H₁₄O₃	C₂₂H₁₈O₃
Melting Point	71–73°C	Likely higher (bulky 3-Me group enhances crystallinity)
Yield	94%	Dependent on anhydride reactivity (expected ~80–90%)
Solubility	Moderate in CDCl₃ (NMR solvent)	Reduced solubility due to aromatic hydrophobicity

Functional Reactivity :

• The acetate (3a) is more prone to hydrolysis due to its smaller, less sterically hindered acyl group.
• The 3-methylbenzoate derivative likely exhibits enhanced stability against nucleophilic attack, owing to steric protection from the methyl substituent and aromatic ring .

Comparison with N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide

Structural Contrast :
While both compounds incorporate a 3-methylbenzoyl moiety, the amide derivative replaces the ester linkage with an N,O-bidentate directing group. This structural difference significantly alters reactivity and application:

Property	2-Oxo-1,2-diphenylethyl 3-Methylbenzoate	N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide
Functional Group	Ester	Amide
Synthesis	Oxyacyloxylation of α-hydroxy ketone	Reaction of 3-methylbenzoyl chloride with amino alcohol
Key Reactivity	Hydrolysis-prone	Stable; facilitates metal-catalyzed C–H functionalization
Applications	Intermediate in organic synthesis	Catalyst in C–H bond activation reactions

Thermal and Spectroscopic Differences :

• The amide’s hydrogen-bonding capacity (N–H and O–H groups) likely results in a higher melting point compared to the ester.
• NMR spectra for the amide show distinct shifts for the N–H proton (~5.5 ppm) and hydroxyl group, absent in the ester .

Comparison with Agricultural Benzoate Esters (e.g., Metsulfuron Methyl Ester)

While structurally unrelated to α-acyloxy ketones, sulfonylurea-based benzoate esters like metsulfuron methyl ester highlight the diversity of benzoate applications. These agrochemicals feature triazine and sulfonylurea groups, enabling herbicidal activity via acetolactate synthase inhibition .

Property	2-Oxo-1,2-diphenylethyl 3-Methylbenzoate	Metsulfuron Methyl Ester
Core Structure	α-Acyloxy ketone	Sulfonylurea-triazine hybrid
Functional Groups	Ester, ketone	Sulfonylurea, triazine, ester
Primary Use	Synthetic intermediate	Herbicide
Reactivity	Hydrolysis, nucleophilic addition	Enzyme inhibition